Cas no 2172008-53-4 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid
• CAS No: 2172008-53-4
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6046122
• PubChem ID: 165803746
• Update Time: 2025-10-19

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid
• EN300-1495908
• 2172008-53-4
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}pyridine-2-carboxylic acid

• Inchi： 1S/C26H25N3O5/c1-16(12-24(30)28-14-17-10-11-23(25(31)32)27-13-17)29-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,13,16,22H,12,14-15H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： CDESLTHTEAAEAI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NCC1C=NC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid

Introduction to 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic Acid (CAS No. 2172008-53-4)

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid, identified by its CAS number 2172008-53-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound features a pyridine core, which is a common scaffold in many bioactive molecules. The presence of a pyridine ring not only contributes to its pharmacological properties but also enhances its solubility and bioavailability, which are critical factors in drug design. The 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl} moiety adds complexity to the molecule, providing multiple sites for interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes and receptors involved in various diseases. Among these, enzymes that modulate inflammatory pathways have been extensively studied due to their role in conditions such as cancer, autoimmune disorders, and neurodegenerative diseases. The compound 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid has shown potential in this area, with preliminary studies suggesting its ability to inhibit key inflammatory mediators.

The fluorophenyl moiety in the molecule is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of small-molecule inhibitors. This feature is attributed to the ability of the fluorine atom to engage in strong dipole-dipole interactions with biological targets, thereby improving the compound's efficacy. Furthermore, the methoxycarbonyl group provides a site for further functionalization, allowing researchers to fine-tune the pharmacokinetic properties of the molecule.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been employed to identify molecules that interact with specific protein targets, such as kinases and phosphodiesterases. The compound 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid has emerged as a promising candidate from these screens due to its unique structural features and predicted binding properties.

In vitro studies have begun to unravel the mechanism of action of this compound. Initial experiments have demonstrated its ability to modulate the activity of enzymes involved in inflammation and cell signaling. For instance, it has been observed to inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins, which are key mediators of inflammation. Additionally, it shows promise in inhibiting Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases.

The amide group present in the molecule is another critical feature that contributes to its biological activity. Amides are known for their ability to form hydrogen bonds with biological targets, enhancing binding affinity. In this case, the amide group interacts with polar residues on the enzyme surface, stabilizing the inhibitor-target complex. This interaction is further reinforced by the presence of multiple hydrogen bond donors and acceptors within the molecule.

One of the most exciting aspects of this compound is its potential for further optimization through structure-based drug design. By leveraging computational modeling techniques, researchers can predict how modifications to specific regions of the molecule will affect its binding affinity and selectivity. This approach has already led to several promising derivatives with improved pharmacological profiles.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed that involve key transformations such as amide bond formation, protection-deprotection strategies, and functional group interconversions. These synthetic methodologies highlight the ingenuity required in medicinal chemistry to construct such intricate molecules.

The pharmacokinetic properties of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are essential characteristics for a drug candidate. Further studies are needed to optimize these properties and ensure that the compound reaches therapeutic levels efficiently after administration.

The potential therapeutic applications of this compound are vast. Given its anti-inflammatory properties, it could be developed into a treatment for conditions such as rheumatoid arthritis or psoriasis. Additionally, its ability to modulate cell signaling pathways suggests potential applications in oncology and neurodegenerative diseases.

In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}pyridine-2-carboxylic acid (CAS No. 2172008-53-4) is a promising pharmaceutical lead with significant potential for further development. Its unique structural features and predicted biological activities make it an attractive candidate for treating various diseases associated with inflammation and cell signaling dysregulation.